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Compound of Interest

Compound Name: 6-Methyl-3,5-heptadien-2-one

Cat. No.: B155787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of 6-Methyl-
3,5-heptadien-2-one, a volatile unsaturated ketone of interest in various fields, including flavor

and fragrance chemistry, and as a potential biomarker. The following sections detail standard

analytical techniques, including High-Performance Liquid Chromatography (HPLC), Gas

Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR)

spectroscopy.

Physicochemical Properties and Standards
6-Methyl-3,5-heptadien-2-one (CAS RN: 1604-28-0) is a clear, colorless to yellow liquid with a

molecular formula of C₈H₁₂O and a molecular weight of 124.18 g/mol .[1] Analytical standards

are commercially available and a purity of ≥96.0% is common.[1]
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Property Value Reference

Molecular Formula C₈H₁₂O [1]

Molecular Weight 124.18 g/mol [1]

CAS Number 1604-28-0 [1]

Appearance Clear colorless to yellow liquid [1]

Assay (GC) ≥96.0% [1]

Refractive Index 1.5315-1.5365 @ 20°C [1]

High-Performance Liquid Chromatography (HPLC)
Analysis
Reverse-phase HPLC is a suitable method for the analysis of 6-Methyl-3,5-heptadien-2-one.

A C18 column is effective for its separation.

HPLC Method Parameters
The following table summarizes a typical HPLC method for the analysis of 6-Methyl-3,5-
heptadien-2-one.
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Parameter Description

Column Newcrom R1 (C18), 4.6 x 150 mm, 5 µm

Mobile Phase A
Water with 0.1% Formic Acid (for MS

compatibility) or 0.1% Phosphoric Acid

Mobile Phase B
Acetonitrile with 0.1% Formic Acid (for MS

compatibility) or 0.1% Phosphoric Acid

Gradient
A typical starting point would be a gradient from

30% to 70% Acetonitrile over 15 minutes.

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30 °C

Detection UV at 230 nm

Experimental Protocol: HPLC Analysis
Standard Preparation: Prepare a stock solution of 6-Methyl-3,5-heptadien-2-one in

acetonitrile at a concentration of 1 mg/mL. Prepare a series of working standards by diluting

the stock solution with the initial mobile phase composition.

Sample Preparation: Dilute the sample in the initial mobile phase composition to an

appropriate concentration. If the sample contains particulates, filter it through a 0.45 µm

syringe filter before injection.

Instrument Setup: Equilibrate the HPLC system with the initial mobile phase composition

until a stable baseline is achieved.

Analysis: Inject the standards and samples onto the HPLC system and record the

chromatograms.

Quantification: Create a calibration curve by plotting the peak area of the standards against

their concentration. Determine the concentration of 6-Methyl-3,5-heptadien-2-one in the

samples by interpolating their peak areas on the calibration curve.
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Caption: Workflow for the HPLC analysis of 6-Methyl-3,5-heptadien-2-one.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a highly sensitive and specific method for the analysis of volatile compounds like 6-
Methyl-3,5-heptadien-2-one.

GC-MS Method Parameters
The following table provides a validated GC-MS method for the analysis of 6-Methyl-3,5-
heptadien-2-one.
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Parameter Description

GC Column

HP-5 MS (or equivalent 5% phenyl-

methylpolysiloxane), 30 m x 0.25 mm ID, 0.25

µm film thickness

Carrier Gas Helium at a constant flow of 1 mL/min

Injection Mode Splitless (or split, depending on concentration)

Injection Volume 1 µL

Injector Temperature 250 °C

Oven Temperature Program

Initial temperature of 70 °C, hold for 2 minutes,

then ramp at 5 °C/min to 290 °C and hold for 10

minutes.

Transfer Line Temperature 280 °C

MS Ion Source Temperature 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Range m/z 40-300

Kovats Retention Index 1104 on a standard non-polar column

Experimental Protocol: GC-MS Analysis
Standard Preparation: Prepare a stock solution of 6-Methyl-3,5-heptadien-2-one in a

volatile solvent such as dichloromethane or methanol at a concentration of 1 mg/mL.

Prepare a series of working standards by serial dilution.

Sample Preparation (General Protocol for Volatile Ketones):

Headspace Analysis (for solid or liquid matrices): Place a known amount of the sample in

a headspace vial. Seal the vial and incubate at a controlled temperature (e.g., 80°C) for a

specific time to allow volatile compounds to partition into the headspace. Use a gas-tight

syringe to inject an aliquot of the headspace vapor into the GC-MS.
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Liquid-Liquid Extraction (for aqueous samples): Extract a known volume of the aqueous

sample with a water-immiscible organic solvent (e.g., dichloromethane or hexane).

Separate the organic layer, dry it with anhydrous sodium sulfate, and concentrate it if

necessary before injection.

Instrument Setup: Condition the GC column and set up the instrument with the parameters

listed above.

Analysis: Inject the standards and prepared samples into the GC-MS system.

Data Analysis: Identify 6-Methyl-3,5-heptadien-2-one based on its retention time and mass

spectrum. For quantification, use a calibration curve generated from the standards.

GC-MS Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Analytical Standards and Methodologies for 6-Methyl-
3,5-heptadien-2-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155787#analytical-standards-for-6-methyl-3-5-
heptadien-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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